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Compound of Interest

Compound Name: Fludioxonil-13C3

Cat. No.: B1499940 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for an isotopically labeled compound like Fludioxonil-13C3 is a critical document. It

provides the necessary assurance of the material's identity, purity, and isotopic enrichment,

which are paramount for the accuracy and reliability of experimental results. This guide offers

an in-depth explanation of a typical CoA for Fludioxonil-13C3, detailing the significance of the

data presented and the analytical techniques employed.

Understanding the Core Data: A Summary
A Certificate of Analysis for Fludioxonil-13C3 quantifies key quality attributes of the standard.

The following tables summarize the kind of data typically presented, offering a clear

comparison of expected specifications.

Table 1: Identity and General Information
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Parameter Typical Specification Significance

Product Name Fludioxonil-13C3
Confirms the specific

isotopically labeled analogue.

CAS Number 1185003-07-9
A unique identifier for the

specific chemical substance.

Chemical Formula C₉¹³C₃H₇F₂N₂O₂

Indicates the molecular

composition, including the

three ¹³C atoms.

Molecular Weight 251.16 g/mol

The mass of one mole of the

substance, crucial for accurate

dilutions.

Appearance White to off-white solid
A qualitative check of the

physical state and color.

Storage Conditions +4°C

Recommended temperature to

ensure stability of the

compound.

Table 2: Purity and Isotopic Enrichment
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Parameter
Typical
Specification

Method Significance

Chemical Purity >95% HPLC

Ensures that the

majority of the

material is the desired

compound.

Isotopic Enrichment ≥99 atom % ¹³C Mass Spectrometry

Confirms the high

abundance of the ¹³C

isotope at the labeled

positions.

Residual Solvents
Conforms to

specification
GC-HS

Quantifies any

remaining solvents

from the synthesis

process.

Water Content <0.5% Karl Fischer Titration

Determines the

amount of water

present, which can

affect concentration.

Experimental Protocols: The Methodologies Behind
the Data
The data presented in a CoA is generated through rigorous analytical testing. Below are

detailed methodologies for the key experiments typically cited.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the chemical purity of Fludioxonil-13C3.

Principle: The method separates components of a mixture based on their differential

partitioning between a stationary phase (the column) and a mobile phase (a solvent or

solvent mixture).
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Instrumentation: A standard HPLC system consists of a solvent reservoir, a pump, an

injector, a chromatographic column (e.g., C18), a detector (e.g., UV-Vis or Diode Array), and

a data acquisition system.

Procedure:

A precisely weighed sample of Fludioxonil-13C3 is dissolved in a suitable solvent, such

as acetonitrile, to a known concentration.

A small volume of the sample solution is injected into the HPLC system.

The mobile phase, often a gradient of water and acetonitrile, carries the sample through

the column.

Fludioxonil-13C3 and any impurities are separated based on their affinity for the

stationary phase.

The detector measures the absorbance of the eluting components at a specific

wavelength (e.g., 270 nm).

The purity is calculated by comparing the area of the main peak (Fludioxonil-13C3) to the

total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Isotopic Enrichment
Mass Spectrometry is the definitive technique for confirming the isotopic enrichment of

Fludioxonil-13C3.

Principle: This technique measures the mass-to-charge ratio (m/z) of ions. The presence of

¹³C atoms results in a predictable mass shift compared to the unlabeled analogue.

Instrumentation: A mass spectrometer, often coupled with a chromatographic inlet like LC or

GC (LC-MS/MS or GC-MS), is used.

Procedure:

The sample is introduced into the ion source of the mass spectrometer, where it is ionized.
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The resulting ions are accelerated and separated based on their m/z ratio in a mass

analyzer.

The detector measures the abundance of each ion.

The isotopic enrichment is determined by comparing the intensity of the ion peak

corresponding to Fludioxonil-13C3 (with three ¹³C atoms) to the intensity of the peak for

the unlabeled Fludioxonil and any partially labeled species.

QuEChERS Method for Sample Preparation
For the analysis of Fludioxonil in complex matrices like food or environmental samples, the

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common sample

preparation technique.[1]

Principle: This is a streamlined extraction and cleanup method that removes a significant

portion of matrix interferences before instrumental analysis.

Procedure:

A homogenized sample is weighed into a centrifuge tube.

Acetonitrile is added, and the sample is shaken vigorously.

A salt mixture (e.g., magnesium sulfate, sodium chloride) is added to induce liquid-liquid

partitioning and remove water.

The tube is centrifuged, and the upper acetonitrile layer, containing the analyte, is

collected.

For further cleanup, a portion of the extract is mixed with a dispersive solid-phase

extraction (d-SPE) sorbent and centrifuged.

The final extract is then ready for analysis by LC-MS/MS or GC-MS.[1][2]

Visualizing the Science: Diagrams and Workflows
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To further elucidate the context and application of Fludioxonil-13C3, the following diagrams

illustrate its mode of action and a typical analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1499940#fludioxonil-13c3-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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